Cas no 77620-53-2 (Neozolaniol)

Neozolaniol structure
Neozolaniol structure
Product Name:Neozolaniol
CAS No:77620-53-2
MF:C19H26O8
MW:382.404946804047
CID:983634
PubChem ID:426719
Update Time:2025-04-20

Neozolaniol Chemical and Physical Properties

Names and Identifiers

    • Neozolaniol
    • 3-Bornanol
    • 4,7,7-trimethyl-2-bicyclo[2.2.1]heptanol
    • AC1LBWU5
    • AC1Q7B02
    • AG-J-08228
    • AR-1F2150
    • CTK4D3045
    • Epiborneol
    • Epiborneol (endo-3-Hydroxy-1,7,7-trimethyl-bicyclo< 2.2.1> heptan)
    • epi-Isoborneol
    • Epiisoborneol
    • epi-limonol
    • epi-neosolaniol
    • DTXSID50998842
    • NSC-320013
    • Trichothec-9-ene-3,8,15-tetrol, 12,13-epoxy-, 4,15-diacetate, (3.alpha.,4.beta.,8.alpha.)-
    • NS00018322
    • NSC197212
    • 4-.beta.,15-Diacetoxy-3-.alpha.,8-.alpha.-dihydroxy-12,13-epoxytrichothec-9-ene
    • Trichothec-9-ene-3,8,15-tetrol, 12,13-epoxy-, 4,15-diacetate
    • NSC320013
    • 3,8-Dihydroxy-12,13-epoxytrichothec-9-ene-4,15-diyl diacetate
    • LS-14733
    • TVZHDVCTOCZDNE-UHFFFAOYSA-N
    • CHEBI:201458
    • Solaniol (sesquiterpene)
    • 77620-53-2
    • NSC-197212
    • (11-acetyloxy-4,10-dihydroxy-1,5-dimethylspiro[8-oxatricyclo[7.2.1.02,7]dodec-5-ene-12,2'-oxirane]-2-yl)methyl acetate
    • 36519-25-2
    • Neosolaniol from Fusaruim sp.
    • Trichothec-9-ene, 12,13-epoxy-4-.beta.,15-diacetoxy-3-.alpha.,8-.alpha.-dihydroxy-
    • Trichothec-9-ene-3-.alpha.,4-.beta.,8-.alpha.,15-tetrol, 12,13-epoxy-, 4,15-diacetate
    • Neosolaniol
    • Solaniol
    • Inchi： 1S/C19H26O8/c1-9-5-13-18(6-12(9)22,7-24-10(2)20)17(4)15(26-11(3)21)14(23)16(27-13)19(17)8-25-19/h5,12-16,22-23H,6-8H2,1-4H3
    • InChI Key： TVZHDVCTOCZDNE-UHFFFAOYSA-N
    • SMILES： O1CC21C1C(C(C2(C)C2(COC(C)=O)CC(C(C)=CC2O1)O)OC(C)=O)O

Computed Properties

  • Exact Mass: 382.16300
  • Monoisotopic Mass: 382.16276778g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 5
  • Complexity: 719
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 8
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.9
  • Topological Polar Surface Area: 115Ų

Experimental Properties

  • PSA: 114.82000
  • LogP: 0.09570

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